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Compound of Interest

Compound Name: Bifonazole

Cat. No.: B1667052

Essential Safety and Handling Guide for Bifonazole

This guide provides crucial safety and logistical information for laboratory professionals
handling Bifonazole. Adherence to these procedures is vital for ensuring personal safety and
maintaining a secure research environment.

Bifonazole Hazard Summary

Bifonazole is classified as a hazardous substance. Below is a summary of its key hazard

information.
Hazard . .
L GHS Pictogram Signal Word Hazard Statements
Classification
Acute Toxicity, Oral ) H302: Harmful if
GHSO07 Warning
(Category 4) swallowed.[1][2]
May cause
Skin Sensitization - Warning sensitization by skin

contact.[3]

Very toxic to aquatic

organisms, may cause
Hazardous to the )
] ] Warning long-term adverse
Aquatic Environment ) ]
effects in the aquatic

environment.[3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Bifonazole to
minimize exposure.

. Specifications and Best
Body Part Required PPE .
Practices

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[4][5][6]

Eyes/Face Safety Goggles

Use impervious, chemical-

resistant gloves.[5] Regularly

inspect gloves for any signs of
] ] degradation or puncture.

Hands Chemical-resistant Gloves

Change gloves frequently,

especially if contact with

Bifonazole is known or

suspected.[7]

Wear a lab coat or chemical-
resistant coveralls.[3][8]
Ensure clothing is flame-
Body Protective Clothing resistant and impervious.[4]
Contaminated work clothes
should be laundered
separately from personal

clothing.[3]

Use in a well-ventilated area,
such as a laboratory fume
hood.[3][4] If dust formation is
likely or ventilation is
inadequate, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[5][6][9]

Respiratory Respirator (if applicable)
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Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety.

Step-by-Step Handling Protocol

e Preparation:
o Ensure a well-ventilated area, preferably a chemical fume hood, is operational.[3][4]
o Verify that all required PPE is available and in good condition.
o Have spill containment materials readily accessible.

e Handling:

[¢]

Avoid all personal contact, including the inhalation of dust.[3][4][9]

[e]

When handling, do not eat, drink, or smoke.[1][2][10]

o

Keep containers securely sealed when not in use.[9]

[¢]

Avoid contact with incompatible materials, such as strong oxidizing agents.[3][9]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][9][10]

o Keep away from sources of heat and direct sunlight.[10]

Emergency Procedures
« Spills:

o Minor Spills: Moisten the spilled solid with water to prevent dusting, then sweep it up and
place it into a suitable, sealed container for disposal.[3]

o Major Spills: Evacuate the area and alert emergency personnel.[3][10] Wear appropriate
PPE, including respiratory protection. Prevent the spillage from entering drains or
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waterways.[3] Collect the material using dry clean-up procedures that avoid generating
dust.[3]

o First Aid:

o Ingestion: If swallowed, call a poison center or doctor immediately.[1][2][10] Rinse the
mouth with water.[1][2][10]

o Inhalation: Move the person to fresh air. If symptoms occur, seek medical attention.[1][2][9]

o Skin Contact: While generally not an irritant, it is good practice to wash the affected area
with soap and water.[1][2] Do not expose open cuts or abraded skin to the material.[3]

o Eye Contact: Rinse the eyes cautiously with water for several minutes.[1][2]

Disposal Plan

» Dispose of Bifonazole and any contaminated materials in accordance with all applicable
local, regional, national, and international regulations.[1][9][10]

o Potential disposal methods include burial in a licensed landfill or incineration in a licensed
facility.[3]

o Empty containers should be decontaminated before disposal.[3]

Quantitative Data

No specific occupational exposure limits have been established for Bifonazole.[3][4][6][9]
Therefore, exposure should be kept as low as reasonably achievable. The following
toxicological data is available:

Route of Exposure Species LD50 Value
Oral Mouse 2,629 mg/kg[1]
Oral Rat 1,463 mg/kg[1][2]
Subcutaneous Mouse >15 g/kg[1]
Subcutaneous Rat >10 g/kg[1]
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Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Bifonazole from initial
preparation to final disposal.
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Caption: Workflow for the safe handling of Bifonazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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